![molecular formula C8H15NO2 B146574 N,N-Diethylacetoacetamide CAS No. 2235-46-3](/img/structure/B146574.png)
N,N-Diethylacetoacetamide
Overview
Description
N,N-Diethylacetoacetamide is a chemical compound that has been studied for its various properties and potential applications. The compound has been analyzed through different spectroscopic techniques and theoretical calculations to understand its molecular structure and dynamics.
Synthesis Analysis
The synthesis of this compound derivatives has been explored in several studies. For instance, a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides were synthesized and evaluated as opioid kappa agonists, with variations in the N-acyl, N-alkyl, and amino functions to optimize activity . Another study focused on the synthesis of N,N-Dihydroxyethyl-acetoacetamide from methyl acetoacetate and diethanolamine, which is used as a raw material for borate ester bonding agents .
Molecular Structure Analysis
The molecular structure of this compound has been investigated using molecular beam Fourier-transform microwave spectroscopy and quantum chemical calculations. This analysis revealed five stable conformers with C1 symmetry, with the two most energetically favorable conformers being identified in the experimental spectrum . Additionally, spectroscopic and theoretical studies of some N,N-diethyl-2-[(4-substituted)phenylsulfinyl] acetamides provided insights into the existence of cis and gauche conformers, with the cis conformer pair being more stable due to specific intramolecular interactions .
Chemical Reactions Analysis
The reactivity of this compound derivatives has been studied in the context of synthesizing more complex molecules. For example, the reaction of acetals of N,N-dimethyl- and N-methyl-N-(β-carbethoxyethyl) acetamides with ethyl anthranilate led to the synthesis of 4-quinolone and 4-quinazolone derivatives, showcasing the compound's utility in organic synthesis .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound and its derivatives have been deduced from various spectroscopic measurements and theoretical calculations. The studies have provided detailed information on rotational constants, centrifugal distortion constants, quadrupole coupling constants, and barriers to internal rotation . The spectroscopic analysis of carbonyl bands and the influence of different substituents on the stability of conformers have also been reported .
Scientific Research Applications
Microwave Spectra Analysis
- N,N-diethylacetoacetamide's gas phase structures and internal dynamics have been explored using molecular beam Fourier-transform microwave spectroscopy and quantum chemical calculations. This study provided insights into the conformational aspects and internal rotation dynamics of the compound (Kannengießer et al., 2014).
Chemical Kinetics and Mechanism Studies
- The hydrolysis kinetics and mechanisms of N-substituted amides like N-methylacetamide, a model compound, in high-temperature water have been investigated. Such studies are crucial for understanding the behavior of compounds like this compound under various conditions (Duan et al., 2010).
Infrared Spectrum Analysis
- Detailed infrared spectrum analysis of N-methylacetamide's amide I, II, and III bands has been conducted to better understand the characteristics of compounds like this compound. This research aids in deciphering the amide infrared spectrum, which is significant in fields like organic chemistry and analytical chemistry (Ji et al., 2020).
Biomedical Research
- Hexamethylene bisacetamide, a compound structurally related to this compound, has been identified as a potent inducer of erythroid differentiation in murine erythroleukemia cells. Such compounds offer valuable insights into cell differentiation and potential therapeutic applications (Reuben et al., 1976).
Molecular Dynamics in Aqueous Solutions
- Studies have been conducted on the binding of alkali cations and alkaline earth dications with the carbonyl group of N-methylacetamide in aqueous solutions, providing insights into ion effects on similar compounds like this compound (Pluhařová et al., 2014).
Rotational Energy Studies
- Free energies of activation for rotation about the C-N bond in this compound have been determined through proton magnetic resonance line shapes, contributing to the understanding of molecular dynamics and structure (Hammaker & Gugler, 1965).
Mechanism of Action
Target of Action
N,N-Diethylacetoacetamide is a β-dicarbonyl compound that is primarily used to synthesize potent calcium channel blockers . Calcium channels play a crucial role in the regulation of intracellular calcium levels, which are essential for various cellular functions such as muscle contraction, neurotransmitter release, and gene expression.
Mode of Action
It is known to be involved in the synthesis of calcium channel blockers . These blockers inhibit the influx of calcium ions into cells, thereby reducing intracellular calcium levels. This can lead to a decrease in muscle contraction, neurotransmitter release, and other calcium-dependent processes.
Result of Action
The primary result of this compound’s action is the synthesis of potent calcium channel blockers . These blockers can reduce intracellular calcium levels, leading to changes in various cellular functions. The specific molecular and cellular effects would depend on the particular calcium channel blocker synthesized and its target cells.
properties
IUPAC Name |
N,N-diethyl-3-oxobutanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-4-9(5-2)8(11)6-7(3)10/h4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTMXFHGYWJIAAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8052695 | |
Record name | N,N-diethyl-3-oxobutyramide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8052695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; [HSDB] Yellow or brown liquid; [Alfa Aesar MSDS] | |
Record name | Acetoacetamide, N,N-diethyl- | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/3412 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Boiling Point |
DECOMPOSES | |
Record name | ACETOACETAMIDE, N,N-DIETHYL- | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2708 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Flash Point |
121 °C, 250 °F. | |
Record name | Acetoacetamide, N,N-diethyl- | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/3412 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | ACETOACETAMIDE, N,N-DIETHYL- | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2708 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
SOLUBLE IN WATER | |
Record name | ACETOACETAMIDE, N,N-DIETHYL- | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2708 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
0.995 @ 20 °C/20 °C | |
Record name | ACETOACETAMIDE, N,N-DIETHYL- | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2708 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
LIQUID | |
CAS RN |
2235-46-3 | |
Record name | Diethylacetoacetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2235-46-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetoacetamide, N,N-diethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002235463 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butanamide, N,N-diethyl-3-oxo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | N,N-diethyl-3-oxobutyramide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8052695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,N-diethyl-3-oxobutyramide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.085 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N,N-DIETHYLACETOACETAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LG9561531V | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | ACETOACETAMIDE, N,N-DIETHYL- | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2708 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
FREEZING POINT: -70 °C | |
Record name | ACETOACETAMIDE, N,N-DIETHYL- | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2708 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does N,N-Diethylacetoacetamide interact in reactions with metal alkoxides, and what are the potential applications of the resulting complexes?
A1: this compound, a β-ketoamide, can act as a bidentate ligand, coordinating to metal centers like titanium and zirconium through its oxygen atoms. For example, it reacts with titanium isopropoxide to form [Ti(OPri)2(deacam)2] [], where "deacam" represents the deprotonated form of this compound. This complex has shown potential as a precursor for metal-organic chemical vapor deposition (MOCVD) of TiO2 thin films []. Similarly, it forms various complexes with zirconium isopropoxide, such as zirconium bis(isopropoxide) bis(this compound), which have been explored as potential precursors for MOCVD of ZrO2 thin films []. These applications highlight the utility of this compound in material science for creating metal oxide thin films.
Q2: Can you elaborate on the structural features of this compound and its reactivity with tetrachloropyrazine?
A2: this compound possesses an active methylene group adjacent to both a ketone and an amide group. This structure allows it to form an anion that can undergo alkylation reactions. When reacted with tetrachloropyrazine, this compound's anion initially undergoes alkylation. Interestingly, this is followed by enolization and ring formation, resulting in a furo[2,3-b]pyrazine derivative []. This reaction showcases the compound's versatility in forming complex heterocyclic structures.
Q3: What analytical techniques are commonly used to characterize compounds derived from this compound?
A3: Characterization of this compound derivatives and its metal complexes involves various techniques:
- Nuclear Magnetic Resonance (NMR) Spectroscopy: This method helps elucidate the structure and bonding in the synthesized complexes, as seen in the characterization of zirconium complexes [].
- Infrared (IR) Spectroscopy: This technique provides information about the functional groups present in the molecule and their coordination modes with metal centers, as demonstrated in the characterization of [Ti(OPri)2(deacam)2] and zirconium complexes [, ].
- Mass Spectrometry: This method helps determine the molecular weight and fragmentation patterns of the compound, providing further structural information [].
- Single Crystal X-ray Diffraction: This technique provides detailed information on the three-dimensional structure and bonding parameters of the complexes, as shown for the zirconium complexes [].
- Elemental Analysis: This method helps confirm the purity and elemental composition of the synthesized compounds [, ].
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.